5-Fluoro-2-(1-methyl-3-pyrrolidinyloxy)benzamide

• Molecular Formula: C12H15FN2O2
• Molecular Weight: 238.26 g/mol
• IUPAC Name: 5-fluoro-2-(1-methylpyrrolidin-3-yl)oxybenzamide
• InChI: InChI=1S/C12H15FN2O2/c1-15-5-4-9(7-15)17-11-3-2-8(13)6-10(11)12(14)16/h2-3,6,9H,4-5,7H2,1H3,(H2,14,16)
• InChI Key: PLYCKKJHVQAVLB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)OC2=C(C=C(C=C2)F)C(=O)N

Description

5-Fluoro-2-(1-methyl-3-pyrrolidinyloxy)benzamide is a useful research compound. Its molecular formula is C12H15FN2O2 and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 0.44 g (60% in oil, 0.011 mole) of sodium hydride in 10 ml of dimethylformamide was added 1.55 g (0.01 mole) of 5-fluoro-2-hydroxybenzamide in 10 ml of dimethylformamide under nitrogen atmosphere at room temperature. The reaction mixture was heated to 60° C. and 1.80 g (0.01 mole) of 1-methyl-3-pyrrolidinol methane sulfonate (ester) was added. The reaction mixture was then heated to 100° C. for 18 hr. The dimethylformamide was removed by rotary evaporation at 70° C., 0.5 mm Hg. The residue was taken up in 200 ml of methylene chloride, washed with 2×50 ml of 1N sodium hydroxide and 50 ml of water. The organic phase was extracted with 2×50 ml of 1N hydrochloric acid. The combined aqueous extracts were washed with 50 ml of methylene chloride, made basic with concentrated sodium hydroxide and extracted into 2×50 ml of methylene chloride. The combined organic extracts were dried over sodium sulfate, filtered and concentrated by rotary evaporation. The residual oil was crystallized from hexane to give 1.0 g of off-white crystals. m.p. 90°-93° C.